tert-butyl 4-(2,5-dimethoxyphenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxylate

• IUPAC Name: tert-butyl 4-(2,5-dimethoxyphenyl)-6-methyl-2-sulfanylidene-3,4-dihydro-1H-pyrimidine-5-carboxylate
• InChI: InChI=1S/C18H24N2O4S/c1-10-14(16(21)24-18(2,3)4)15(20-17(25)19-10)12-9-11(22-5)7-8-13(12)23-6/h7-9,15H,1-6H3,(H2,19,20,25)
• InChI Key: BTRDKBOAHPBECE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(NC(=S)N1)C2=C(C=CC(=C2)OC)OC)C(=O)OC(C)(C)C
• Molecular Formula: C18H24N2O4S
• Molecular Weight: 364.5 g/mol

Description

This compound is a pyrimidine derivative, which is a class of organic compounds that includes several important biomolecules, such as the nucleobases cytosine, thymine, and uracil. The presence of the tert-butyl group, the dimethoxyphenyl group, and the thioxo group suggest that this compound could have interesting chemical properties and potential applications in various fields.

Molecular Structure Analysis

The molecular structure of this compound would likely feature a six-membered pyrimidine ring, with various substituents attached. The tert-butyl group would be a bulky, non-polar group, while the dimethoxyphenyl group would be a polar, aromatic group. The thioxo group would introduce a sulfur atom into the structure.

Chemical Reactions Analysis

Pyrimidine derivatives can undergo a variety of chemical reactions, depending on the nature of their substituents. For example, the thioxo group could potentially undergo redox reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as the presence of polar groups, the size and shape of the molecule, and the presence of aromatic rings would all influence properties such as solubility, melting point, and reactivity.

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, if this compound were to be used as a drug, its mechanism of action would depend on the specific biological target it interacts with.

Future Directions

The study of pyrimidine derivatives is a vibrant field, with potential applications in areas such as medicinal chemistry, materials science, and synthetic methodology. This particular compound, with its unique combination of functional groups, could be of interest for future investigations.